Cas no 143307-82-8 (1,2,4triazolo1,5-apyridine-5-carbaldehyde)

1,2,4triazolo1,5-apyridine-5-carbaldehyde structure
143307-82-8 structure
Product Name:1,2,4triazolo1,5-apyridine-5-carbaldehyde
CAS No:143307-82-8
MF:C7H5N3O
MW:147.134100675583
CID:108281
PubChem ID:10374584
Update Time:2025-09-28

1,2,4triazolo1,5-apyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyridine-5-carboxaldehyde (9CI)
    • [1,2,4]triazolo[1,5-a]pyridine-5-carbaldehyde
    • [1,2,4]Triazolo[1,5-a]pyridine-5-carboxaldehyde
    • MFCD10699194
    • AKOS006303433
    • AT30932
    • EN300-128169
    • FT-0750463
    • 1,2,4-Triazolo[1,5-a]pyridine-5-carboxaldehyde, 97%
    • 143307-82-8
    • Z1198279258
    • DTXSID10438810
    • SCHEMBL21067196
    • DB-063472
    • 5-Formyl[1,2,4]triazolo[1,5-a]pyridine
    • 1,2,4triazolo1,5-apyridine-5-carbaldehyde
    • MDL: MFCD10699194
    • Inchi: 1S/C7H5N3O/c11-4-6-2-1-3-7-8-5-9-10(6)7/h1-5H
    • InChI Key: DTAPWKGEDZQFBL-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC2=NC=NN21

Computed Properties

  • Exact Mass: 147.04335
  • Monoisotopic Mass: 147.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • Melting Point: 165-170°C
  • PSA: 47.26

1,2,4triazolo1,5-apyridine-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Enamine
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Enamine
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